Cas no 2227932-32-1 (methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate
• CAS No: 2227932-32-1
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 6257527
• PubChem ID: 165609482
• Update Time: 2025-05-19

methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate
• methyl (3R)-3-hydroxy-3-[(5R)-5-methyloxolan-2-yl]propanoate
• 2227932-32-1
• EN300-1732497

• Inchi： 1S/C9H16O4/c1-6-3-4-8(13-6)7(10)5-9(11)12-2/h6-8,10H,3-5H2,1-2H3/t6-,7-,8?/m1/s1
• InChI Key： VXHYGLWXCXWWNL-GCJDJSOWSA-N
• SMILES： O1[C@H](C)CCC1[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate

Methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate (CAS No. 2227932-32-1): A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate, identified by its CAS number 2227932-32-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex stereochemical configuration, has garnered attention due to its potential applications in drug development and synthetic organic chemistry. The unique structural features of this molecule, particularly its 3R- and 5R-configured hydroxyl groups, make it a promising candidate for further investigation in various biochemical pathways.

The chemical structure of Methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate consists of a methyl ester group attached to a propanoate backbone, which is further modified by a cyclic oxygen-containing moiety. This cyclic part, specifically a methyloxolane ring, introduces additional stereochemical complexity and reactivity that can be exploited in synthetic transformations. The presence of both 3R- and 5R-configured hydroxyl groups suggests that this compound may exhibit chiral specificity, making it a valuable tool in the development of enantioselective catalysts and chiral auxiliaries.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. Chirality plays a crucial role in the biological activity of many drugs, and the ability to selectively produce enantiomerically pure compounds can significantly enhance their efficacy and reduce side effects. Methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate, with its well-defined stereochemistry, represents an excellent starting point for the synthesis of such chiral drugs. Its structural motif is reminiscent of natural products such as sugars and amino acids, which are widely used in medicinal chemistry due to their biological relevance.

The synthesis of Methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate involves multiple steps, each requiring careful optimization to ensure high yield and enantiomeric purity. The key step in the synthesis is the introduction of the methyloxolane ring, which can be achieved through various cyclization reactions. One common approach involves the use of organometallic reagents to facilitate the formation of the cyclic structure. Additionally, protecting group strategies may be employed to prevent unwanted reactions at other functional sites on the molecule.

Once synthesized, Methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate can be further functionalized to produce more complex derivatives. For instance, the ester group can be hydrolyzed to yield the corresponding carboxylic acid, which can then be used in peptide coupling reactions or as a building block for more elaborate molecules. The hydroxyl groups also provide opportunities for further derivatization, such as etherification or glycosylation, depending on the desired application.

The potential applications of Methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate extend beyond simple synthetic intermediates. Due to its chiral nature, this compound may serve as a ligand in asymmetric catalysis, enabling the enantioselective synthesis of other pharmacologically relevant molecules. Additionally, its structural similarity to natural products suggests that it could interact with biological targets in a manner similar to known drugs. This makes it a valuable candidate for drug discovery efforts aimed at developing new treatments for various diseases.

In conclusion, Methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate is a compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique stereochemical configuration and structural features make it a promising candidate for further investigation in drug development and synthetic organic chemistry. As research continues to uncover new applications for chiral compounds like this one, Methyl (3R)-3-hydroxy-3-(5R)-5-methyloxolan-2-ylpropanoate is likely to play an important role in future advancements in medicinal chemistry.